Cas no 394211-26-8 (1,3-Propanediamine, N-(3-aminopropyl)-N-[(4-methoxyphenyl)methyl]-)

1,3-Propanediamine, N-(3-aminopropyl)-N-[(4-methoxyphenyl)methyl]- structure
394211-26-8 structure
Product Name:1,3-Propanediamine, N-(3-aminopropyl)-N-[(4-methoxyphenyl)methyl]-
CAS No:394211-26-8
MF:C14H25N3O
MW:251.36780333519
CID:1513903
PubChem ID:71350786
Update Time:2025-04-21

1,3-Propanediamine, N-(3-aminopropyl)-N-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-(3-aminopropyl)-N-[(4-methoxyphenyl)methyl]-
    • N'-(3-aminopropyl)-N'-[(4-methoxyphenyl)methyl]propane-1,3-diamine
    • 394211-26-8
    • N~1~-(3-Aminopropyl)-N~1~-[(4-methoxyphenyl)methyl]propane-1,3-diamine
    • DTXSID70776568
    • N,N-bis(3-aminopropyl)-4-methoxybenzylamine
    • Inchi: 1S/C14H25N3O/c1-18-14-6-4-13(5-7-14)12-17(10-2-8-15)11-3-9-16/h4-7H,2-3,8-12,15-16H2,1H3
    • InChI Key: RASWZAOIRDVOCE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CN(CCCN)CCCN

Computed Properties

  • Exact Mass: 251.19995
  • Monoisotopic Mass: 251.199762429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • PSA: 64.51
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